Cas no 1283095-81-7 (methyl({[(2R)-oxolan-2-yl]methyl})amine)

Methyl({[(2R)-oxolan-2-yl]methyl})amine is a chiral amine derivative featuring a tetrahydrofuran (oxolane) ring, which imparts structural rigidity and stereochemical specificity. The (2R)-configuration ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The methylamine moiety enhances reactivity in nucleophilic substitutions and reductive aminations, while the oxolane ring contributes to improved solubility and stability in organic solvents. This compound is particularly useful as a building block in medicinal chemistry for the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined stereochemistry and functional group compatibility make it a versatile intermediate in fine chemical synthesis.

methyl({[(2R)-oxolan-2-yl]methyl})amine structure

1283095-81-7 structure

Product Name:methyl({[(2R)-oxolan-2-yl]methyl})amine

CAS No:1283095-81-7

MF:C₆H₁₃NO

MW:115.173521757126

CID:5050240

PubChem ID:41098313

Update Time:2026-02-28

methyl({[(2R)-oxolan-2-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

- methyl[(2R)-oxolan-2-ylmethyl]amine
- N-methyl-1-[(2R)-oxolan-2-yl]methanamine
- 2-Furanmethanamine,tetrahydro-N-methyl-,(2R)-
- NE27734
- Methyl({[(2R)-oxolan-2-yl]methyl})amine
- (R)-N-methyl-1(tetrahydrofuran-2-yl)methanamine
- methyl({[(2R)-oxolan-2-yl]methyl})amine
- Inchi： 1S/C6H13NO/c1-7-5-6-3-2-4-8-6/h6-7H,2-5H2,1H3/t6-/m1/s1
- InChI Key： VJUDVVHGQMPPEI-ZCFIWIBFSA-N
- SMILES： O1CCC[C@@H]1CNC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 65.5
XLogP3: 0.2
Topological Polar Surface Area: 21.3

Experimental Properties

Density: 0.9±0.1 g/cm3
Boiling Point: 154.9±13.0 °C at 760 mmHg
Flash Point: 51.8±9.3 °C
Vapor Pressure: 3.1±0.3 mmHg at 25°C

methyl({[(2R)-oxolan-2-yl]methyl})amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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TRC	M355208-2.5mg	methyl[(2R)-oxolan-2-ylmethyl]amine	1283095-81-7		2.5mg	$ 50.00	2022-06-03
TRC	M355208-5mg	methyl[(2R)-oxolan-2-ylmethyl]amine	1283095-81-7		5mg	$ 70.00	2022-06-03
TRC	M355208-25mg	methyl[(2R)-oxolan-2-ylmethyl]amine	1283095-81-7		25mg	$ 295.00	2022-06-03
Enamine	EN300-135950-0.05g	methyl({[(2R)-oxolan-2-yl]methyl})amine	1283095-81-7	94%	0.05g	$347.0	2023-02-15
Enamine	EN300-135950-0.1g	methyl({[(2R)-oxolan-2-yl]methyl})amine	1283095-81-7	94%	0.1g	$518.0	2023-02-15
Enamine	EN300-135950-0.25g	methyl({[(2R)-oxolan-2-yl]methyl})amine	1283095-81-7	94%	0.25g	$743.0	2023-02-15
Enamine	EN300-135950-0.5g	methyl({[(2R)-oxolan-2-yl]methyl})amine	1283095-81-7	94%	0.5g	$1170.0	2023-02-15
Enamine	EN300-135950-1.0g	methyl({[(2R)-oxolan-2-yl]methyl})amine	1283095-81-7	94%	1g	$0.0	2023-06-08
Enamine	EN300-135950-2.5g	methyl({[(2R)-oxolan-2-yl]methyl})amine	1283095-81-7	94%	2.5g	$2940.0	2023-02-15
Enamine	EN300-135950-5.0g	methyl({[(2R)-oxolan-2-yl]methyl})amine	1283095-81-7	94%	5.0g	$4349.0	2023-02-15